Heptakis(2,3,6-tri-O-ethyl)-|A-cyclodextrin

Specification

• CAS No.: 111689-01-1
• Molecular Formula: C84H154O35
• Molecular Weight: 1724.1 g/mol
• IUPAC Name: (1R,3R,5R,6R,8R,10R,11R,13R,15R,16R,18R,20R,21R,23R,25R,26R,28R,30R,31R,33R,35R,36S,37R,38S,39R,40S,41R,42S,43R,44S,45R,46S,47R,48S,49R)-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecaethoxy-5,10,15,20,25,30,35-heptakis(ethoxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane
• Standard InChI: InChI=1S/C84H154O35/c1-22-85-43-50-57-64(92-29-8)71(99-36-15)78(106-50)114-58-51(44-86-23-2)108-80(73(101-38-17)65(58)93-30-9)116-60-53(46-88-25-4)110-82(75(103-40-19)67(60)95-32-11)118-62-55(48-90-27-6)112-84(77(105-42-21)69(62)97-34-13)119-63-56(49-91-28-7)111-83(76(104-41-20)70(63)98-35-14)117-61-54(47-89-26-5)109-81(74(102-39-18)68(61)96-33-12)115-59-52(45-87-24-3)107-79(113-57)72(100-37-16)66(59)94-31-10/h50-84H,22-49H2,1-21H3/t50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64+,65+,66+,67+,68+,69+,70+,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-/m1/s1
• Standard InChI Key: OIXDATQKMIKIRF-XEHVGNMASA-N
• Isomeric SMILES: CCOC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@@H]3[C@H](O[C@@H]([C@@H]([C@H]3OCC)OCC)O[C@@H]4[C@H](O[C@@H]([C@@H]([C@H]4OCC)OCC)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@H]5OCC)OCC)O[C@@H]6[C@H](O[C@@H]([C@@H]([C@H]6OCC)OCC)O[C@@H]7[C@H](O[C@@H]([C@@H]([C@H]7OCC)OCC)O[C@@H]8[C@H](O[C@H](O2)[C@@H]([C@H]8OCC)OCC)COCC)COCC)COCC)COCC)COCC)COCC)OCC)OCC
• SMILES: CCOCC1C2C(C(C(O1)OC3C(OC(C(C3OCC)OCC)OC4C(OC(C(C4OCC)OCC)OC5C(OC(C(C5OCC)OCC)OC6C(OC(C(C6OCC)OCC)OC7C(OC(C(C7OCC)OCC)OC8C(OC(O2)C(C8OCC)OCC)COCC)COCC)COCC)COCC)COCC)COCC)OCC)OCC
• Canonical SMILES: CCOCC1C2C(C(C(O1)OC3C(OC(C(C3OCC)OCC)OC4C(OC(C(C4OCC)OCC)OC5C(OC(C(C5OCC)OCC)OC6C(OC(C(C6OCC)OCC)OC7C(OC(C(C7OCC)OCC)OC8C(OC(O2)C(C8OCC)OCC)COCC)COCC)COCC)COCC)COCC)COCC)OCC)OCC

Introduction

Heptakis(2,3,6-tri-O-ethyl)-α-cyclodextrin is a chemically modified derivative of α-cyclodextrin, which is a cyclic oligosaccharide composed of six glucose units linked by alpha-1,4 glycosidic bonds. The modification involves the substitution of all hydroxyl groups with ethyl groups. This compound enhances its solubility in organic solvents and alters its inclusion properties compared to native α-cyclodextrin.

Synthesis Methods

The synthesis typically involves reacting cyclodextrose with ethyl iodide in the presence of a strong base like sodium hydride under anhydrous conditions (e.g., dimethyl sulfoxide). The product is purified through recrystallization or chromatography.

Industrial Production

Industrial production follows similar synthetic routes but on a larger scale using large reactors and rigorous quality control measures.

Biological Activity and Applications

Cyclodextrose derivatives are known for forming inclusion complexes with guest molecules:

• Drug Solubilization: Enhances solubility and bioavailability of poorly soluble drugs.

• Stability Improvement: Protects drugs from degradation.

• Controlled Release: Facilitates sustained therapeutic action over time.

These applications are primarily documented for β forms but can be extrapolated due to similarities in chemical modification strategies.